Cas no 5259-98-3 (5-\u200bChloro-\u200b1-\u200bpentanol)

• Product Name: 5-\u200bChloro-\u200b1-\u200bpentanol
• CAS No: 5259-98-3
• MF: C₅H₁₁ClO
• MW: 122.593240976334
• MDL: MFCD00039556
• CID: 45640
• PubChem ID: 87565881
• Update Time: 2025-04-18

5-\u200bChloro-\u200b1-\u200bpentanol Chemical and Physical Properties

Names and Identifiers

• 5-Chloropentan-1-ol
• Chloropentanol
• Pentamethylene chlorohydrin
• 5-CHLORO PENTAN OL
• 5-Chloro-1-Pentanol
• Pentamethylenechlorohydrin-5-chloro-1-pentanol
• 5-Chloropentanol
• 1-Pentanol, 5-chloro-
• 1-CHLORO-5-HYDROXYPENTANE
• 55VP4W35EG
• DCBJCKDOZLTTDW-UHFFFAOYSA-N
• 1-chloro-5-pentanol
• 5-chloropentane-1-ol
• KSC272O9L
• DCBJCKDOZLTTDW-UHFFFAOYSA-
• NSC1107
• NE10945
• BC220627
• NSC 1107
• InChI=1/C5H11ClO/c6-4-2-1-3-5-7/h7H,1-5H2
• AKOS009158670
• 5259-98-3
• SY050042
• H-TYR-GLY-GLY-PHE-MET-ARG-OHACOH
• FT-0620330
• 5-chloro-pentan-1-ol
• O11412
• EN300-57109
• CS-0095410
• AS-15631
• W-105812
• pentamethylene chlorohydrin-5-chloro-1-pentanol
• DTXSID9063744
• 2-(2-chloro-4-formyl-phenoxy)acetic acid;5-Chloro-1-pentanol
• .OMEGA.-CHLOROPENTANOL
• EINECS 226-067-8
• A829161
• UNII-55VP4W35EG
• NSC-1107
• 5-?Chloro-?1-?pentanol
• NS00032538
• Q27261344
• SCHEMBL45760
• MFCD00039556
• 5-Chloro-1-pentanol; 1-Chloro-5-pentanol; 5-Chloropentanol; NSC 1107;Pentamethylene Chlorohydrin; ?-Chloropentanol
• DTXCID6041216
• DB-052144
• OMEGA-CHLOROPENTANOL
• 5-\u200bChloro-\u200b1-\u200bpentanol

• MDL： MFCD00039556
• Inchi： 1S/C5H11ClO/c6-4-2-1-3-5-7/h7H,1-5H2
• InChI Key： DCBJCKDOZLTTDW-UHFFFAOYSA-N
• SMILES： ClCCCCCO
• BRN： 1732314

Computed Properties

• Exact Mass: 122.05000
• Monoisotopic Mass: 122.05
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 7
• Rotatable Bond Count: 4
• Complexity: 31.3
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 1.2
• Topological Polar Surface Area: 20.2

Experimental Properties

• Color/Form: Not determined
• Density: 1.0520(lit.)
• Boiling Point: 99°C/18mmHg(lit.)
• Flash Point: 102-103°C/8mm
• Refractive Index: 1.454
• Solubility: 可溶于DMSO、甲醇（少量）
• Water Partition Coefficient: Slightly soluble in water.
• PSA: 20.23000
• LogP: 1.38780
• Solubility: Not determined
• pka: 15.12±0.10(Predicted)

5-\u200bChloro-\u200b1-\u200bpentanol Security Information

• Symbol:
• Prompt：warning
• Hazard Statement： H227-H302+H312+H332-H315-H319
• Warning Statement： P210-P261-P264-P270-P271-P280-P301+P312+P330-P302+P352+P312+P362+P364-P304+P340+P312-P305+P351+P338+P337+P313-P370+P378-P403+P235-P501
• Hazard Category Code： R22: harmful if swallowed.
• Safety Instruction： S26-S36/37/39
• Hazardous Material Identification：
• PackingGroup：III
• TSCA：Yes
• Storage Condition：0-10°C
• Risk Phrases：R22; R36/38
• Packing Group：III
• Safety Term：S26;S36/37/39
• Packing Group：III

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Primary alcohols
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Alcohols and polyols Primary alcohols
• Solvents and Organic Chemicals Organic Compounds Alcohol/Ether